4-{[3,5-bis(methoxycarbonyl)phenyl]amino}-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[3,5-bis(methoxycarbonyl)anilino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C14H13NO7/c1-21-13(19)8-5-9(14(20)22-2)7-10(6-8)15-11(16)3-4-12(17)18/h3-7H,1-2H3,(H,15,16)(H,17,18)/b4-3+
• InChI Key: MQDKTNLPPBONNN-ONEGZZNKSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C=CC(=O)O)C(=O)OC
• Isomeric SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)/C=C/C(=O)O)C(=O)OC
• Molecular Formula: C14H13NO7
• Molecular Weight: 307.25 g/mol

Description

4-{[3,5-bis(methoxycarbonyl)phenyl]amino}-4-oxo-2-butenoic acid is a useful research compound. Its molecular formula is C14H13NO7 and its molecular weight is 307.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.06920175 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Materials Science

• Synthesis of Organic Salts and Their Supramolecular Structures : Research has focused on synthesizing crystalline organic acid-base adducts involving compounds similar to "4-{[3,5-bis(methoxycarbonyl)phenyl]amino}-4-oxo-2-butenoic acid". These studies explore their potential in forming extensive intermolecular hydrogen bonds and other noncovalent interactions, contributing to their 3D framework structures. Such properties are crucial for developing advanced materials with tailored functionalities (Jin et al., 2014).
• Catalysis and Polymerization : Studies involve the use of palladium(0) catalysis for creating complex organic compounds, highlighting the versatility of these compounds in synthetic organic chemistry. For example, the catalyzed synthesis of 2-vinyl-2,3-dihydro-benzo[1,4]dioxins from precursors, including methoxycarbonyloxy derivatives, showcases the application in synthesizing new organic materials with potential uses in various industries (Massacret et al., 1999).

Environmental Science and Bioremediation

• Corrosion Inhibition : The inhibition performance of similar compounds on metal surfaces in corrosive environments has been studied, demonstrating their effectiveness as corrosion inhibitors. This research is significant for protecting infrastructure and machinery in industrial settings (Bentiss et al., 2009).
• Bioremediation of Environmental Pollutants : The role of enzymes in the biodegradation of endocrine-disrupting chemicals like Bisphenol A has been explored, using systems that enhance the solubility and degradation efficiency of hydrophobic pollutants. Such studies are crucial for developing effective methods for cleaning up environmental contaminants (Chhaya & Gupte, 2013).

Advanced Functional Materials

• Memory Devices : Research into the synthesis of novel materials, such as ferrocene-terminated hyperbranched polyimide, showcases the application in fabricating memory devices with bistable electrical conductivity. This highlights the potential for using such compounds in the development of next-generation electronic devices (Tan et al., 2017).